N-(Azido-PEG4)-biocytin
N-(Azido-PEG4)-biocytin
N-(Azido-PEG4)-biocytin is a biotin PEG derivative containing a carboxylic group and an azide group. Reaction of carboxylic with primary amino (-NH2) forms stable, irreversible amide bonds. The azide group can react with alkyne moiety in Cu(I)-catalyzed Click Chemistry reaction or DBCO moiety in copper-free Click Chemistry reaction to form a stable triazole linkage. The hydrophilic PEG spacer increases solubility in aqueous media and increases membrane impermeability of the molecules conjugated to the biotin compound.
Brand Name:
Vulcanchem
CAS No.:
2055042-70-9
VCID:
VC0536759
InChI:
InChI=1S/C27H47N7O9S/c28-34-30-10-12-41-14-16-43-18-17-42-15-13-40-11-8-24(36)31-20(26(37)38)5-3-4-9-29-23(35)7-2-1-6-22-25-21(19-44-22)32-27(39)33-25/h20-22,25H,1-19H2,(H,29,35)(H,31,36)(H,37,38)(H2,32,33,39)/t20-,21-,22-,25-/m0/s1
SMILES:
O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCCC[C@H](NC(CCOCCOCCOCCOCCN=[N+]=[N-])=O)C(O)=O)=O)[C@@]2([H])N1
Molecular Formula:
C27H47N7O9S
Molecular Weight:
645.77
N-(Azido-PEG4)-biocytin
CAS No.: 2055042-70-9
Inhibitors
VCID: VC0536759
Molecular Formula: C27H47N7O9S
Molecular Weight: 645.77
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2055042-70-9 |
---|---|
Product Name | N-(Azido-PEG4)-biocytin |
Molecular Formula | C27H47N7O9S |
Molecular Weight | 645.77 |
IUPAC Name | N2-(1-azido-3,6,9,12-tetraoxapentadecan-15-oyl)-N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine |
Standard InChI | InChI=1S/C27H47N7O9S/c28-34-30-10-12-41-14-16-43-18-17-42-15-13-40-11-8-24(36)31-20(26(37)38)5-3-4-9-29-23(35)7-2-1-6-22-25-21(19-44-22)32-27(39)33-25/h20-22,25H,1-19H2,(H,29,35)(H,31,36)(H,37,38)(H2,32,33,39)/t20-,21-,22-,25-/m0/s1 |
Standard InChIKey | PGFHEZMNHBZACD-UEOMBKFZSA-N |
SMILES | O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCCC[C@H](NC(CCOCCOCCOCCOCCN=[N+]=[N-])=O)C(O)=O)=O)[C@@]2([H])N1 |
Appearance | Solid powder |
Description | N-(Azido-PEG4)-biocytin is a biotin PEG derivative containing a carboxylic group and an azide group. Reaction of carboxylic with primary amino (-NH2) forms stable, irreversible amide bonds. The azide group can react with alkyne moiety in Cu(I)-catalyzed Click Chemistry reaction or DBCO moiety in copper-free Click Chemistry reaction to form a stable triazole linkage. The hydrophilic PEG spacer increases solubility in aqueous media and increases membrane impermeability of the molecules conjugated to the biotin compound. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(Azido-PEG4)-biocytin |
Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
Last Modified | Aug 20 2021 |
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